Cas no 2765-04-0 (1,3,5-Trithiane,2,4,6-trimethyl-)

1,3,5-Trithiane,2,4,6-trimethyl- structure
2765-04-0 structure
Product Name:1,3,5-Trithiane,2,4,6-trimethyl-
CAS No:2765-04-0
MF:C6H12S3
MW:180.354477882385
CID:266866
Update Time:2026-05-14

1,3,5-Trithiane,2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Trithiane,2,4,6-trimethyl-
    • 2E,4E,6E-Trimethyl-1,3,5-trithiane
    • 1,3,5-Trimethyl-2,4,6-trithiane
    • 1,3,5-Trimethyl-S-trithiane
    • 2,4,6-Trimethyl-1,3,5-trithiane
    • 2,4,6-Trimethyl-S-trithiane
    • 2,4,6-Trimethyl-s-trithiane (trithioacetaldehyde)
    • S-Trithiane, 2,4,6-trimethyl-
    • Thioacetaldehyde cyclic trimer
    • Thioacetaldehyde trimer
    • Trithioacetaldehyde
    • Inchi: InChI=1S/C6H12S3/c1-4-7-5(2)9-6(3)8-4/h4-6H,1-3H3
    • InChI Key: XQVYLDFSPBXACS-UHFFFAOYSA-N
    • SMILES: CC1SC(C)SC(C)S1

Computed Properties

  • Exact Mass: 180.01026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 63.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.116 (estimate)
  • Melting Point: 101°C
  • Boiling Point: 246.5°C
  • Refractive Index: 1.5410 (estimate)
  • PSA: 0
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